6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid

• IUPAC Name: 2-fluoro-6-(3-fluoro-5-hydroxyphenyl)benzoic acid
• InChI: InChI=1S/C13H8F2O3/c14-8-4-7(5-9(16)6-8)10-2-1-3-11(15)12(10)13(17)18/h1-6,16H,(H,17,18)
• InChI Key: KTFVUNJYVKMPNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C(=O)O)C2=CC(=CC(=C2)F)O
• Molecular Formula: C13H8F2O3
• DSSTOX Substance ID: DTXSID50689389
• Molecular Weight: 250.20 g/mol
• CAS No.: 1261930-31-7

Description

6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid is an organic compound that belongs to the class of benzoic acids This compound is characterized by the presence of two fluorine atoms and a hydroxyl group attached to a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid typically involves multi-step organic reactions. One common method is the Suzuki–Miyaura coupling reaction, which is a widely used technique for forming carbon-carbon bonds. This reaction involves the coupling of a boronic acid derivative with an aryl halide in the presence of a palladium catalyst .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid undergoes various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The fluorine atoms can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: Formation of 6-Fluoro-2-(3-fluoro-5-oxophenyl)benzoic acid.

Reduction: Formation of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzyl alcohol.

Substitution: Formation of derivatives with different functional groups replacing the fluorine atoms.

Scientific Research Applications

6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid involves its interaction with specific molecular targets. The hydroxyl and carboxylic acid groups can form hydrogen bonds with proteins and enzymes, potentially inhibiting their activity. The fluorine atoms can enhance the compound’s stability and bioavailability by increasing its lipophilicity and resistance to metabolic degradation .

Comparison with Similar Compounds

Similar Compounds

• 2-Fluoro-6-hydroxybenzoic acid
• 3-Fluoro-4-hydroxybenzoic acid
• 4-Fluoro-2-hydroxybenzoic acid

Uniqueness

6-Fluoro-2-(3-fluoro-5-hydroxyphenyl)benzoic acid is unique due to the specific positioning of the fluorine atoms and the hydroxyl group, which can significantly influence its chemical reactivity and biological activity. This unique structure allows for specific interactions with molecular targets that may not be possible with other similar compounds .